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The following table summarizes the key physicochemical and solubility data for FIIN-3 to aid in laboratory

handling [1] [2] [3].

Parameter Detail / Value

CAS Number 1637735-84-2 [1] [2] [3]

Molecular Formula C₃₄H₃₆Cl₂N₈O₄ [1] [2] [3]

Molecular Weight 691.61 g/mol [1] [2] [3]

Appearance White to off-white solid powder [2] [3]

Recommended Solvent DMSO [1] [2] [3]

Solubility in DMSO ~10 mg/mL (~14.46 mM) [1] [2]

For preparing a 10 mM stock solution in DMSO, you can follow this standardized protocol [1] [2]:

Weigh 6.92 mg of FIIN-3.
Add 1 mL of pure, anhydrous DMSO.

Mix thoroughly by vortexing or gentle sonication until the solid is completely dissolved. The solution
should be clear.

Aliquot the stock solution into single-use vials to minimize freeze-thaw cycles.
Store the aliquots at -80°C, which is recommended for up to 2 years [1] [2].
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In Vitro Cellular Assay Protocols

FIIN-3 is an irreversible, covalent inhibitor of Fibroblast Growth Factor Receptors (FGFRs) and has shown

activity against the Epidermal Growth Factor Receptor (EGFR) [2] [3] [4]. The following table outlines its

reported biological activity based on supplier and literature data [1] [2].

Assay / Property Description / Result

Primary Target & IC₅₀ FGFR1 (13.1 nM), FGFR2 (21 nM), FGFR3 (31.4 nM), FGFR4 (35.3 nM)

[1] [2] [3]

Key Feature Potently inhibits wild-type FGFRs and gatekeeper mutants (e.g., FGFR2

V564M) that confer resistance to other FGFR inhibitors [2].

Cellular Anti-proliferative
Activity (EC₅₀)

1-41 nM (Ba/F3 cells expressing WT FGFR1-4); 64 nM (Ba/F3 cells

expressing FGFR2 V564M mutant) [1] [2].

Target Engagement
(Phospho-inhibition)

Complete inhibition of FGFR2 autophosphorylation (Tyr656/657) at

concentrations as low as 3 nM in WT FGFR2 Ba/F3 cells [1] [2].

The diagram below illustrates the core signaling pathway targeted by FIIN-3 and the experimental workflow

for assessing its cellular effects.
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Experimental Workflow for Cellular Studies

For researchers aiming to validate FIIN-3 activity in their own cellular models, the following workflow

provides a general guide. Specific conditions (e.g., cell line, treatment duration) will need to be optimized.
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Workflow for Cellular Validation of FIIN-3
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Critical Handling and Safety Notes

For Research Use Only: FIIN-3 is strictly for research purposes and is not intended for human or
veterinary use [1] [2] [3].

DMSO Handling: The stock solution is prepared in DMSO. Handle DMSO with awareness, as it can
facilitate the rapid absorption of other substances through the skin. Use appropriate personal

protective equipment (PPE) including gloves and safety glasses.
Solution Stability: Aliquot and store FIIN-3 stock solutions at -80°C to maintain stability over time.

Avoid repeated freeze-thaw cycles [1] [2].
Vehicle Control: Always include a DMSO vehicle control in your experiments, using the same

concentration of DMSO as in your treatment groups, to account for any solvent effects on cells.

Reference Summary

Frontiers in Chemistry (2022): A comprehensive review detailing the FGF/FGFR signaling pathway,

its role in cancer, and the development of small-molecule FGFR inhibitors, providing the biological
context for FIIN-3's mechanism [5].

MedChemExpress (MCE): Supplier data sheet providing the chemical structure, IC₅₀ values against
FGFR1-4, EC₅₀ values in cellular antiproliferative assays, and detailed solubility and storage

protocols [1].
InvivoChem: Supplier data sheet confirming FIIN-3's status as an irreversible, next-generation

covalent inhibitor, its potency against gatekeeper mutants, and its cross-reactivity with EGFR. Also
provides detailed in vitro experimental observations [2].

TargetMol: Supplier data sheet providing basic bioactivity description, target information, and
solubility data [3].

Advanced Science (2025): A recent multi-omics study on the related covalent FGFR inhibitor FIIN-2,
illustrating the application of chemical proteomics to identify on- and off-target effects, which is

relevant for the broader class of irreversible FGFR inhibitors [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. FIIN-3 | EGFR Inhibitor [medchemexpress.com]

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 6 Tech Support

https://www.smolecule.com/products/s547938?utm_src=pdf-body
https://www.medchemexpress.com/FIIN-3.html?srsltid=AfmBOop2C6MxajQMWN9-WZ3SUU9Ba2MYbNXJdC8EotTGw6Dokowj2hV7
https://www.invivochem.com/fiin-3.html
https://www.targetmol.com/compound/FIIN-3
https://www.smolecule.com/products/s547938?utm_src=pdf-body
https://www.medchemexpress.com/FIIN-3.html?srsltid=AfmBOop2C6MxajQMWN9-WZ3SUU9Ba2MYbNXJdC8EotTGw6Dokowj2hV7
https://www.invivochem.com/fiin-3.html
https://www.smolecule.com/products/s547938?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9046545/
https://www.medchemexpress.com/FIIN-3.html?srsltid=AfmBOop2C6MxajQMWN9-WZ3SUU9Ba2MYbNXJdC8EotTGw6Dokowj2hV7
https://www.smolecule.com/products/s547938?utm_src=pdf-body
https://www.invivochem.com/fiin-3.html
https://www.targetmol.com/compound/FIIN-3
https://pmc.ncbi.nlm.nih.gov/articles/PMC11984845/
https://www.smolecule.com/products/s547938?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/FIIN-3.html?srsltid=AfmBOop2C6MxajQMWN9-WZ3SUU9Ba2MYbNXJdC8EotTGw6Dokowj2hV7
https://www.smolecule.com/products/s547938?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


2. - FIIN | EGFR | CAS 1637735-84-2 | Buy 3 - FIIN from Supplier... 3 [invivochem.com]

3. - FIIN | EGFR | FGFR | TargetMol 3 [targetmol.com]

4. Integrative Multi‐Omics Approaches Reveal Selectivity ... [pmc.ncbi.nlm.nih.gov]

5. Signaling Pathway and Small-Molecule Drug Discovery of FGFR [pmc.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [FIIN-3 Solubility and Stock Preparation]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b547938#fiin-3-solubility-protocol-

dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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